Cas no 522602-23-9 (Carbamic acid, [4-(2-aminoethoxy)phenyl]-, 1,1-dimethylethyl ester)

Carbamic acid, [4-(2-aminoethoxy)phenyl]-, 1,1-dimethylethyl ester, is a protected intermediate widely used in organic synthesis and pharmaceutical research. Its tert-butyl ester group enhances stability, facilitating handling and storage under standard conditions. The compound’s aminoethoxy moiety provides a reactive site for further functionalization, making it valuable in peptide coupling and linker chemistry. Its structural features allow selective deprotection, enabling controlled release of the active amine group in multistep syntheses. This reagent is particularly useful in the development of bioactive molecules, where precise modification of aromatic amine derivatives is required. High purity and consistent performance ensure reproducibility in research and industrial applications.

Carbamic acid, [4-(2-aminoethoxy)phenyl]-, 1,1-dimethylethyl ester structure

522602-23-9 structure

Product Name:Carbamic acid, [4-(2-aminoethoxy)phenyl]-, 1,1-dimethylethyl ester

CAS No:522602-23-9

MF:C₁₃H₂₀N₂O₃

MW:252.309503555298

CID:1580343

PubChem ID:39355901

Update Time:2025-10-29

Carbamic acid, [4-(2-aminoethoxy)phenyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, [4-(2-aminoethoxy)phenyl]-, 1,1-dimethylethyl ester
- 522602-23-9
- tert-Butyl(4-(2-aminoethoxy)phenyl)carbamate
- tert-Butyl (4-(2-aminoethoxy)phenyl)carbamate
- Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(16)15-10-4-6-11(7-5-10)17-9-8-14/h4-7H,8-9,14H2,1-3H3,(H,15,16)
- InChI Key： MYFYRDIVFUWRLI-UHFFFAOYSA-N
- SMILES： O(C(NC1C=CC(=CC=1)OCCN)=O)C(C)(C)C

Computed Properties

Exact Mass: 252.1475
Monoisotopic Mass: 252.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 73.6Å²

Experimental Properties

PSA: 73.58

Carbamic acid, [4-(2-aminoethoxy)phenyl]-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019111528-1g	tert-Butyl (4-(2-aminoethoxy)phenyl)carbamate	522602-23-9	97%	1g	$383.25	2023-09-01
Crysdot LLC	CD12065397-1g	tert-Butyl (4-(2-aminoethoxy)phenyl)carbamate	522602-23-9	97%	1g	$447	2024-07-24